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Compound of Interest

Compound Name: 5,5-Dimethyl-2-hexene

Cat. No.: B3327663 Get Quote

For the attention of: Researchers, scientists, and professionals in drug development.

This technical document provides an in-depth overview of the core physicochemical properties

of 5,5-Dimethyl-2-hexene, specifically its boiling point and density. The information is

presented to support research and development activities where this compound is of interest.

This guide includes tabulated physical data, detailed experimental protocols for property

determination, and a workflow diagram for laboratory procedures.

Data Presentation: Physical Properties
The boiling point and density of a compound are critical parameters for its handling,

purification, and use in synthetic chemistry. 5,5-Dimethyl-2-hexene exists as two geometric

isomers, (E) and (Z), which exhibit distinct physical properties. The available data for these

isomers are summarized below.
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Property Isomer Value Conditions

Boiling Point
(Z)-5,5-Dimethyl-2-

hexene
104.1 °C at 760 mmHg[1]

cis-5,5-Dimethyl-2-

hexene
107 °C Not specified

(E)-5,5-Dimethyl-2-

hexene
104 °C Not specified[2]

(E)-5,5-Dimethyl-2-

hexene
104.15 ± 0.50 °C Not specified

Density
(Z)-5,5-Dimethyl-2-

hexene
0.727 g/cm³ Not specified[1]

Experimental Protocols
Accurate determination of boiling point and density requires standardized experimental

procedures. The following protocols describe common and reliable methods for obtaining these

values for a liquid organic compound such as 5,5-Dimethyl-2-hexene.

Protocol 1: Boiling Point Determination (Micro-Reflux
Method)
This method is suitable for small sample volumes and provides an accurate boiling point

measurement.

Apparatus:

Small test tube (e.g., 150 mm diameter)

Heating block or oil bath on a hot plate with magnetic stirring capabilities

Small magnetic stir bar

Thermometer (-10 to 110 °C range)
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Clamps and stand

Pasteur pipette

Procedure:

Using a Pasteur pipette, introduce approximately 0.5 mL of the liquid sample into the test

tube and add a small magnetic stir bar.

Place the test tube in the heating block or oil bath, which is centered on the hot plate stirrer.

Secure the test tube with a clamp.

Position the thermometer so that the bulb is approximately 1 cm above the surface of the

liquid.

Turn on the stirrer to ensure gentle and uniform mixing of the liquid.

Begin heating the apparatus gradually.

Observe the sample for boiling (the formation of bubbles) and the condensation of vapor on

the walls of the test tube. This condensation will form a "reflux ring."

Adjust the thermometer's position so that the bulb is level with this reflux ring for an accurate

measurement of the vapor temperature.

When the liquid is gently refluxing, the temperature reading on the thermometer should

stabilize. This stable temperature is the observed boiling point of the liquid.

Record the atmospheric pressure at the time of the experiment, as boiling point is pressure-

dependent.

Protocol 2: Density Determination (Pycnometer Method)
The pycnometer method is a highly precise technique for determining the density of a liquid. A

pycnometer is a glass flask with a specific, accurately known volume.

Apparatus:
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Pycnometer (specific gravity bottle) with a ground glass stopper containing a capillary hole

Analytical balance (accurate to at least 0.001 g)

Distilled water (as a reference liquid)

The liquid sample (5,5-Dimethyl-2-hexene)

Thermometer

Pasteur pipette

Procedure:

Carefully clean and dry the pycnometer and its stopper. Weigh the empty pycnometer on the

analytical balance and record its mass (m₀).

Fill the pycnometer with distilled water, ensuring the water level is slightly above the neck.

Gently insert the stopper, which will force excess water out through the capillary. This

ensures the volume is precisely that of the pycnometer.

Carefully dry the exterior of the pycnometer and weigh it. Record this mass (m₁).

Measure the temperature of the water. Using a reference table, find the known density of

water (ρ_water) at this temperature.

Calculate the exact volume of the pycnometer (V) using the formula: V = (m₁ - m₀) / ρ_water.

Empty and thoroughly dry the pycnometer.

Fill the dry pycnometer with the liquid sample (5,5-Dimethyl-2-hexene) in the same manner

as with the water, ensuring no air bubbles are trapped.

Dry the exterior and weigh the filled pycnometer. Record this mass (m₂).

The mass of the liquid sample (m_sample) is calculated as m₂ - m₀.
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The density of the sample (ρ_sample) is then determined by dividing the mass of the sample

by the volume of the pycnometer: ρ_sample = m_sample / V.

Mandatory Visualization
The following diagram illustrates the experimental workflow for the characterization of the

physical properties of a liquid organic compound.
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Experimental Workflow for Physicochemical Characterization

Sample Preparation

Density Determination

Boiling Point Determination

Data Analysis & Reporting

Obtain Liquid Sample
(5,5-Dimethyl-2-hexene)

Assess Purity
(e.g., GC-MS)

Weigh empty,
dry pycnometer (m0)

Proceed if pure

Assemble micro-reflux
apparatus

Proceed if pure

Fill with H2O, weigh (m1),
measure temperature

Calculate pycnometer
volume (V)

Fill with sample,
weigh (m2)

Calculate sample
density (ρ)

Correct BP for
pressure if necessary

Heat sample gently
to establish reflux

Measure stable vapor
temperature

Record boiling point
and atmospheric pressure

Compare experimental data
with literature values

Compile final report

Click to download full resolution via product page

Caption: Workflow for the determination of boiling point and density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hexene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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